Cas no 165558-80-5 (N-Methyl-2-(trifluoromethyl)-4-pyridinemethanamine)

N-Methyl-2-(trifluoromethyl)-4-pyridinemethanamine structure
165558-80-5 structure
Product Name:N-Methyl-2-(trifluoromethyl)-4-pyridinemethanamine
CAS No:165558-80-5
MF:C8H9F3N2
MW:190.165672063828
CID:98327
PubChem ID:10261913
Update Time:2025-04-18

N-Methyl-2-(trifluoromethyl)-4-pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-2-(trifluoromethyl)-4-pyridinemethanamine
    • 4-Pyridinemethanamine,N-methyl-2-(trifluoromethyl)-
    • N-methyl-1-[2-(trifluoromethyl)pyridin-4-yl]methanamine
    • N-methyl-1-(2-(trifluoromethyl)pyridin-4-yl)methanamine
    • 4-PyridineMethanaMine, N-Methyl-2-(trifluoroMethyl)-
    • E84693
    • 165558-80-5
    • FT-0759456
    • AKOS015909535
    • AB67212
    • DTXSID50437468
    • MMRPRAIHDBXPHW-UHFFFAOYSA-N
    • SCHEMBL9054620
    • DB-064577
    • METHYL({[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]METHYL})AMINE
    • Inchi： 1S/C8H9F3N2/c1-12-5-6-2-3-13-7(4-6)8(9,10)11/h2-4,12H,5H2,1H3
    • InChI Key： MMRPRAIHDBXPHW-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=CN=1)CNC)(F)F

Computed Properties

  • Exact Mass: 190.07187
  • Monoisotopic Mass: 190.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.205
  • Boiling Point: 191.637°C at 760 mmHg
  • Flash Point: 69.7°C
  • Refractive Index: 1.451
  • PSA: 24.92

N-Methyl-2-(trifluoromethyl)-4-pyridinemethanamine Pricemore >>

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